Cas no 503284-78-4 (N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 503284-78-4
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 5474576
• Update Time: 2025-10-30

N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide
• 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-[2-(4-methoxyphenyl)ethyl]acetamide
• 1,2-Benzisothiazole-2(3H)-acetamide, N-[2-(4-methoxyphenyl)ethyl]-3-oxo-, 1,1-dioxide
• N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C18H18N2O5S/c1-25-14-8-6-13(7-9-14)10-11-19-17(21)12-20-18(22)15-4-2-3-5-16(15)26(20,23)24/h2-9H,10-12H2,1H3,(H,19,21)
• InChI Key： YJPISASGKOPWNK-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NCCC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• pka: 14.71±0.46(Predicted)

Additional information on N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Comprehensive Analysis of N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS 503284-78-4)

The compound N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS 503284-78-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 4-methoxyphenyl group and a benzothiazole derivative, which are critical to its functional properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and material science. The acetamide moiety, combined with the sulfonamide-like structure, suggests possible bioactivity, making it a subject of ongoing studies.

In recent years, the demand for novel heterocyclic compounds like N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide has surged, driven by advancements in medicinal chemistry and biomolecular engineering. This compound's CAS 503284-78-4 identifier is frequently searched in academic databases, reflecting its relevance in high-throughput screening and targeted therapy research. Its structural complexity aligns with current trends in small-molecule drug design, particularly in addressing enzyme inhibition and receptor modulation.

The synthesis of N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide involves multi-step organic reactions, often requiring protective group strategies and catalytic optimization. Its benzothiazole core is known for its electron-withdrawing properties, which can influence the compound's pharmacokinetic profile. Researchers are also exploring its potential in fluorescence labeling and bioimaging, given the conjugated system within its structure.

From an industrial perspective, CAS 503284-78-4 is gaining attention for its scalability in green chemistry applications. The incorporation of methoxy and sulfonyl groups offers tunable solubility, making it suitable for aqueous-phase reactions. This adaptability is crucial for developing sustainable synthetic routes, a priority in modern chemical manufacturing.

In summary, N-2-(4-methoxyphenyl)ethyl-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide represents a versatile compound with broad interdisciplinary appeal. Its CAS 503284-78-4 designation ensures traceability in research, while its structural features align with cutting-edge scientific inquiries. As the fields of drug development and functional materials evolve, this compound is poised to play a pivotal role in innovation.